- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Fatty Acyls
Fatty acyls, also known as fatty acids, are a class of carboxylic acids derived from the hydrolysis of fats and oils. These compounds play crucial roles in various biological processes, including energy storage, cell signaling, and metabolism. Fatty acyls can be categorized based on their carbon chain length and saturation level into saturated fatty acids (SFAs) and unsaturated fatty acids (UFAs), which further include monounsaturated and polyunsaturated fatty acids.
Common types of fatty acyls such as palmitic acid (C16:0), oleic acid (C18:1), linoleic acid (C18:2), and α-linolenic acid (C18:3) are widely used in the food industry for their emollient properties, stability, and nutritional benefits. In cosmetics, fatty acyls enhance skin moisturization and provide a smooth texture to formulations. Additionally, they are utilized in pharmaceutical applications due to their anti-inflammatory and antioxidant effects.
These versatile compounds can be isolated from natural sources or synthesized industrially, making them essential components in various products ranging from personal care items to medical treatments.
Long-chain fatty acids
Fatty acid esters
Fatty acyl thioesters
Fatty alcohols
Fatty amides
Fatty acids and conjugates
Lineolic acids and derivatives
Eicosanoids
Wax monoesters
Acyl carnitines
Fatty alcohol esters
Jasmonic acids
Medium-chain fatty acids
Very long-chain fatty acids
Fatty acyl glycosides
Hydroxyeicosatetraenoic acids
Fatty acid methyl esters
Fatty aldehydes
Leukotrienes
Long-chain fatty alcohols
Annonaceous acetogenins
Fatty acyl glycosides of mono- and disaccharides
N-acyl amines
Pyrethrins
Hydroxy fatty acids
Methyl-branched fatty acids
Straight chain fatty acids
Branched fatty acids
Amino fatty acids
Thia fatty acids
Prostaglandins and related compounds
Hepoxilins
Heterocyclic fatty acids
Thromboxanes
Carbocyclic fatty acids
Lipoxins
Hydroperoxyeicosatetraenoic acids
Acyl CoAs
Hydroxyeicosapentaenoic acids
Epoxy fatty acids
Pyrethroids
Other hydroxyeicosapolyenoic acids
Rhamnolipids
Sophorolipids
Clavulones and derivatives
Furanoid fatty acids
2,3,4-saturated fatty acyl CoAs
Very long-chain fatty acyl CoAs
2-enoyl CoAs
Hydroxyeicosatrienoic acids
Hydroperoxy fatty acids
3-(3-hydroxyalkanoyloxy)alkanoic acids
Glycidol esters
-
Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical BiopharmaceuticalsSilane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals Surface modification is a critical process in the field of chemical biopharmaceuticals, enabling the enhancement of material properties for diverse biomedical applications. Among various surface modification techniques, silane-based chemistry has emerged as a powerful tool due to its ability to...
-
5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals Introduction to 5-Chlorothiophene-2-Carboxylic Acid Chemical biopharmaceuticals represent a critical intersection of chemistry and medicine, where innovative compounds are designed to address unmet medical needs. Among these compounds, 5-Chlorothiophene-2-Carboxylic Acid has emerged as a promising...
-
Vitamin E: Unlocking its Therapeutic Potential in Chemical BiopharmaceuticalsVitamin E: Unlocking its Therapeutic Potential in Chemical Biopharmaceuticals Introduction to Vitamin E and Its Role in Biomedicine Vitamin E, a group of fat-soluble antioxidants, has garnered significant attention in the field of chemical biopharmaceuticals due to its diverse therapeutic potentials. Beyond its well-known role as an essential nutrient, Vitamin E has emerged as a promising lead...
-
The Role of Phenoxyethanol in Modern BiopharmaceuticalsThe Role of Phenoxyethanol in Modern Biopharmaceuticals Phenoxyethanol, also known as ethyl phenyl ether or EPP, is a versatile compound that has found significant applications in the field of biomedicine and biopharmaceuticals. This article delves into its synthesis, applications, and role in modern drug delivery systems. Synthesis and Structure Phenoxyethanol is a derivative of phenol and...
-
Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating HypercholesterolemiaEzetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia Introduction Ezetimibe is a medication primarily used in the management of hypercholesterolemia, a condition characterized by elevated levels of low-density lipoprotein cholesterol (LDL-C) in the blood. Approved for use in combination with other medications such as statins, Ezetimibe has become an...
